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Compound of Interest

Compound Name: Aldrin

CAS No.: 124-96-9

Cat. No.: B12811937

Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and standardized protocols for the solid-phase extraction (SPE) of

Aldrin from various environmental and biological matrices. Aldrin, a persistent organochlorine

pesticide, requires robust and efficient extraction methods for accurate quantification in

complex samples.

Solid-phase extraction has become a preferred method over traditional liquid-liquid extraction

for Aldrin analysis due to its reduced solvent consumption, higher sample throughput, and

potential for automation.[1][2] The selection of the appropriate SPE sorbent and solvent system

is critical and depends on the sample matrix and the analytical endpoint. Common sorbents for

Aldrin extraction include C18 for aqueous samples and silica or Florisil for cleanup steps in

more complex matrices like soil and biological tissues.[3][4][5][6]

Quantitative Data Summary
The following table summarizes quantitative data from various studies on the solid-phase

extraction of Aldrin, providing a comparative overview of method performance across different

sample types and analytical techniques.
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Matrix
SPE
Sorbent

Analytical
Method

Recovery
% (RSD
%)

Limit of
Detection
(LOD)

Limit of
Quantific
ation
(LOQ)

Referenc
e

Water C18 GC-ECD

Excellent

recoveries

and RSD%

reported

- - [3]

Water C18
GC-ECD /

NPD
Good - - [4]

Whole

Blood
Silica GC-ECD 97.9 (± 5.5)

1.1 to 5.2

µg/L
- [5]

Animal

Fats

Acidic

Alumina

Oxide

HPLC-PDA
84 - 98

(<5)
- ≤0.16 µg/g [7]

Soil

-

(QuEChER

S)

GC-MS/MS 81 - 102 -
0.005

mg/kg
[8]

Experimental Protocols
Protocol 1: Aldrin Extraction from Water Samples using
C18 SPE Cartridges
This protocol is adapted from an optimized procedure for EPA Method 8081 and is suitable for

extracting Aldrin from water samples.[3]

1. Materials and Reagents:

C18 SPE Cartridges

Methanol (MeOH), HPLC grade

Dichloromethane (DCM), HPLC grade
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Acetone, HPLC grade

n-Hexane, HPLC grade

Reagent Water

6 N HCl or H₂SO₄

Nitrogen gas, high purity

SPE Vacuum Manifold

2. SPE Cartridge Conditioning: a. Place C18 SPE cartridges on a vacuum manifold. b. Add 10

mL of DCM to each cartridge. Allow the solvent to soak the sorbent for 1 minute before drawing

it to waste under a gentle vacuum.[1] c. Add 10 mL of methanol to each cartridge. Let it soak

for 2 minutes, then pull the methanol through, leaving a thin layer above the sorbent frit. Do not

allow the cartridge to become dry.[1][3] d. Add 20 mL of reagent water to each cartridge and

draw it through, leaving about 1 cm of water above the frit. Do not let the sorbent dry.[1][3]

3. Sample Preparation and Loading: a. For a 1 L water sample, adjust the pH to < 2 using 6 N

HCl or H₂SO₄.[3] b. Add 5 mL of methanol to the water sample and mix well.[3] c. Load the

prepared sample onto the conditioned SPE cartridge. d. Apply a vacuum to achieve a steady,

dropwise flow rate of approximately 30 mL/min.[3]

4. Cartridge Drying: a. After the entire sample has passed through, dry the SPE cartridge under

full vacuum for 10 minutes.[3]

5. Elution: a. Place a collection vial in the manifold. b. Rinse the original sample bottle with 10

mL of a 1:1 acetone:n-hexane solution and add this rinse to the SPE cartridge. Allow the

solvent to soak the sorbent for 1 minute before slowly drawing it into the collection vial.[3] c.

Repeat the elution with 10 mL of a 1:9 acetone:n-hexane solution, also used to rinse the

sample bottle.[3] d. Perform a final rinse of the cartridge holder with an additional 10 mL of 1:9

acetone:n-hexane and collect it in the same vial.[3]

6. Concentration: a. Evaporate the collected eluate to approximately 5 mL under a gentle

stream of nitrogen at 40°C.[3] b. Transfer the upper n-hexane layer to a graduated tube, rinse
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the vial with 4-5 mL of n-hexane, and add the rinse to the tube. c. Adjust the final volume to 10

mL with n-hexane for subsequent GC analysis.[3]

Protocol 2: Aldrin Extraction from Whole Blood using
Silica SPE Cartridges
This protocol is designed for the analysis of organochlorine pesticides, including Aldrin, in

small volumes of whole blood.[5]

1. Materials and Reagents:

Silica SPE Cartridges (1 g)

Ethyl ether

n-Hexane

Vortex mixer

Sonicator

Centrifuge

2. Sample Preparation and Initial Extraction: a. To a 0.500 mL aliquot of whole blood in a glass

centrifuge tube, add appropriate standards and allow it to equilibrate.[5] b. Extract the analytes

by adding two 3 mL aliquots of ethyl ether followed by one 3 mL aliquot of 50:50 hexane/ether.

[5] c. After each solvent addition, vortex mix, sonicate for 10 minutes, shake by hand for 1

minute, and centrifuge for 2 minutes.[5]

3. SPE Cleanup: a. Carefully transfer the combined supernatant (extract) to a silica SPE

cartridge.[5] b. Apply a low vacuum to load the extract onto the sorbent. c. Rinse the transfer

pipette with a 50:50 hexane/ether solution and add it to the cartridge. d. Wash the sorbent with

4 mL of 50:50 hexane/ether to elute the analytes.[5] e. Collect the entire eluate in a calibrated

25 mL evaporation tube.[5]

4. Concentration: a. Remove the final amount of solvent from the cartridge under a gentle

vacuum. b. Concentrate the eluate to a final volume of 0.500 mL for GC-ECD analysis.[5]
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Protocol 3: Aldrin Extraction from Soil using
QuEChERS-based Method
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach can be adapted

for the extraction of Aldrin from soil samples prior to GC-MS/MS analysis.[8]

1. Materials and Reagents:

Acetone, pesticide residue grade

Centrifuge tubes (50 mL)

Mechanical shaker

2. Sample Preparation and Extraction: a. Weigh 5 g (±0.1 g) of a thoroughly mixed soil sample

into a 50 mL centrifuge tube.[8] b. For recovery experiments, fortify blank soil samples with a

standard solution of Aldrin in acetone. c. Homogenize by mechanical shaking for 15 minutes to

ensure good analyte distribution.[8] d. Allow the bulk of the solvent to evaporate at ambient

temperature before proceeding with further cleanup and analysis.[8]

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate the generalized workflows for the solid-phase extraction of

Aldrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/14997267/
https://www.mdpi.com/2077-0472/11/4/314
https://www.benchchem.com/product/b12811937/docs#solid-phase-extraction-of-aldrin-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b12811937/docs#solid-phase-extraction-of-aldrin-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b12811937/docs#solid-phase-extraction-of-aldrin-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b12811937/docs#solid-phase-extraction-of-aldrin-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b12811937?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12811937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

